Cas no 1126824-49-4 (8-bromo-6-methoxy-Quinazoline)

8-Bromo-6-methoxy-quinazoline is a brominated quinazoline derivative featuring a methoxy substituent at the 6-position. This heterocyclic compound serves as a versatile intermediate in medicinal chemistry and pharmaceutical research, particularly in the synthesis of kinase inhibitors and other biologically active molecules. The bromine atom at the 8-position enhances reactivity for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the methoxy group contributes to electronic modulation of the quinazoline core. Its well-defined structure and high purity make it suitable for precise synthetic applications. The compound is typically handled under controlled conditions due to its sensitivity to light and moisture.

8-bromo-6-methoxy-Quinazoline structure

Product Name:8-bromo-6-methoxy-Quinazoline

CAS No:1126824-49-4

MF:C₉H₇BrN₂O

MW:239.068681001663

MDL:MFCD28661891

CID:4560866

Update Time:2025-11-01

8-bromo-6-methoxy-Quinazoline Chemical and Physical Properties

Names and Identifiers

- 8-bromo-6-methoxy-Quinazoline
- MDL： MFCD28661891
- Inchi： 1S/C9H7BrN2O/c1-13-7-2-6-4-11-5-12-9(6)8(10)3-7/h2-5H,1H3
- InChI Key： YNITZHDMJVFTRM-UHFFFAOYSA-N
- SMILES： N1=C2C(C=C(OC)C=C2Br)=CN=C1

Computed Properties

Exact Mass: 237.974
Monoisotopic Mass: 237.974
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35A^2

8-bromo-6-methoxy-Quinazoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D543594-1g	8-bromo-6-methoxy-Quinazoline	1126824-49-4	95%	1g	$1480	2024-08-03
eNovation Chemicals LLC	D543594-1g	8-bromo-6-methoxy-Quinazoline	1126824-49-4	95%	1g	$1480	2025-02-27
eNovation Chemicals LLC	D543594-1g	8-bromo-6-methoxy-Quinazoline	1126824-49-4	95%	1g	$1480	2025-02-28